Cas no 1401897-76-4 (4-(oxan-2-yl)-1H-imidazole)

• Product Name: 4-(oxan-2-yl)-1H-imidazole
• CAS No: 1401897-76-4
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 6090292
• PubChem ID: 151517684
• Update Time: 2025-10-23

4-(oxan-2-yl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 4-(oxan-2-yl)-1H-imidazole
• 1401897-76-4
• EN300-1819954

• Inchi： 1S/C8H12N2O/c1-2-4-11-8(3-1)7-5-9-6-10-7/h5-6,8H,1-4H2,(H,9,10)
• InChI Key： PTULVHZLUQTXLF-UHFFFAOYSA-N
• SMILES： O1CCCCC1C1=CN=CN1

Computed Properties

• Exact Mass: 152.094963011g/mol
• Monoisotopic Mass: 152.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 37.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 4-(oxan-2-yl)-1H-imidazole

4-(Oxan-2-yl)-1H-imidazole: A Comprehensive Overview

4-(Oxan-2-yl)-1H-imidazole is a heterocyclic compound with the CAS number 1401897-76-4, representing a unique structure that combines the imidazole ring with an oxane moiety. This compound has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology due to its versatile properties and potential applications. The integration of the imidazole ring, known for its aromaticity and nitrogen-containing heteroatoms, with the oxane group, which introduces ether functionality, creates a molecule with distinctive electronic and structural characteristics.

The synthesis of 4-(oxan-2-yl)-1H-imidazole typically involves multi-step organic reactions, often utilizing imidazole precursors and appropriate ether-forming reagents. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes to this compound. For instance, researchers have explored the use of microwave-assisted synthesis and enzymatic catalysis to optimize the production process, ensuring higher yields and reduced byproducts.

One of the most notable applications of 4-(oxan-2-yl)-1H-imidazole is in the development of advanced materials. The compound's ability to form stable coordination complexes with transition metals has made it a valuable component in designing metal-organic frameworks (MOFs) and coordination polymers. These materials exhibit exceptional porosity and surface area, making them ideal for gas storage, catalysis, and sensing applications. Recent studies have demonstrated that incorporating 4-(oxan-2-yl)-1H-imidazole into MOFs can significantly enhance their stability under harsh conditions, such as high temperatures and pressures.

In the pharmaceutical industry, 4-(oxan-2-yl)-1H-imidazole has shown promise as a building block for drug design. Its nitrogen-rich structure facilitates hydrogen bonding and π-interactions, which are critical for molecular recognition and bioavailability. Researchers have exploited these properties to develop bioactive molecules targeting various therapeutic areas, including anti-inflammatory agents, antiviral drugs, and anticancer compounds. For example, a recent study reported that derivatives of 4-(oxan-2-yl)-1H-imidazole exhibit potent inhibitory activity against certain kinases involved in cancer progression.

The electronic properties of 4-(oxan-2-yl)-1H-imidazole also make it a compelling candidate for optoelectronic applications. The compound's conjugated system allows for efficient charge transport, which is essential for devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. By incorporating 4-(oxan-2-yl)-1H-imidazole into polymer blends or as an additive in organic semiconductors, scientists have observed improved device performance, including higher luminous efficiency and enhanced power conversion rates.

From a structural perspective, 4-(oxan-2-yl)-1H-imidazole exhibits a fascinating balance between rigidity and flexibility. The imidazole ring provides structural rigidity due to its aromatic nature, while the oxane group introduces flexibility through its ether linkages. This combination allows the molecule to adapt to various environments while maintaining its core functionality. Computational studies have revealed that this balance is crucial for the compound's ability to interact with biological targets or assemble into complex materials.

Recent research has also focused on the sustainability aspects of 4-(oxan-2-yl)-1H-imidazole. Scientists are exploring ways to derive this compound from renewable resources or to recycle it after use. For instance, biodegradable precursors have been identified that can be converted into 4-(oxan-2-yl)-1H-imidazole under mild conditions. Additionally, efforts are underway to develop recycling protocols that minimize waste generation during its production or application.

In conclusion, 4-(oxan-2-yll)-1H-imidazole (CAS No: 140189776) is a multifaceted compound with immense potential across diverse scientific disciplines. Its unique structure enables applications ranging from advanced materials to drug discovery, while ongoing research continues to uncover new avenues for its utilization. As our understanding of this compound deepens, it is likely to play an increasingly important role in addressing some of the most pressing challenges in modern science.